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Compound of Interest

Compound Name: 2-Methoxy-4-methylpyridine

Cat. No.: B011731 Get Quote

2-Methoxy-4-methylpyridine, also known as 2-methoxy-4-picoline, is a substituted pyridine

derivative increasingly utilized as a versatile building block in the synthesis of pharmaceuticals,

agrochemicals, and other fine chemicals.[1][2] Its structural features, including the methoxy and

methyl groups, impart specific reactivity and solubility profiles that are advantageous in

medicinal chemistry and materials science.[1][2] Researchers have explored its application in

developing drugs for neurological disorders and in formulating more effective pesticides.[2]

However, as with any reactive chemical intermediate, a comprehensive understanding of its

safety and hazard profile is not merely a regulatory formality but a cornerstone of responsible

research and development. The favorable properties that make 2-Methoxy-4-methylpyridine
a valuable synthetic tool also necessitate rigorous handling protocols. This guide provides an

in-depth analysis of its known hazards, addresses the critical issue of incomplete toxicological

data, and outlines a self-validating system of controls and procedures to ensure its safe use in

a professional laboratory setting.

Section 1: Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the foundational framework for understanding the hazards associated with 2-Methoxy-4-
methylpyridine. The compound is classified as a flammable liquid that causes significant

irritation to the skin, eyes, and respiratory system.[3][4]
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Table 1: GHS Classification for 2-Methoxy-4-
methylpyridine

Hazard Class Category Pictogram Signal Word
Hazard
Statement

Flammable

Liquids
Category 3 🔥 Warning

H226:

Flammable liquid

and vapor[3][4]

[5]

Skin

Corrosion/Irritatio

n

Category 2 ❗ Warning

H315: Causes

skin irritation[3]

[4]

Serious Eye

Damage/Irritation
Category 2 ❗ Warning

H319: Causes

serious eye

irritation[3][4]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 ❗ Warning

H335: May

cause respiratory

irritation[3][4]

Source: Aggregated GHS information from multiple suppliers and databases.[3]

The causality behind these classifications is rooted in the chemical's physical and biological

interactions. As a volatile organic compound, its vapors can readily form flammable mixtures

with air. Its ability to cause skin and eye irritation stems from its chemical nature, which can

disrupt cell membranes and trigger inflammatory responses upon contact. Similarly, inhalation

of its vapors can irritate the mucosal surfaces of the respiratory tract.

Section 2: Physicochemical Properties and Their
Safety Implications
A substance's physical properties are inextricably linked to its hazards. For 2-Methoxy-4-
methylpyridine, the flash point is a critical parameter that dictates many of the required safety

protocols.
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Table 2: Key Physicochemical Properties
Property Value Safety Implication

Molecular Formula C₇H₉NO[1][3] -

Molecular Weight 123.15 g/mol [1][3] -

Appearance
Clear, colorless to yellow

liquid[1][2]

Visual confirmation of

substance identity.

Boiling Point 152-153 °C[6][7]
Indicates volatility; vapors can

accumulate.

Flash Point
53 °C (127.4 °F) (closed cup)

[7]

Flammable. Vapors can ignite

below the boiling point.

Requires strict control of

ignition sources.

Density ~1.001 g/cm³[7] Slightly denser than water.

Storage Conditions

Store in a cool, dry, well-

ventilated place[8][9][10] away

from ignition sources.

Recommended 0-8°C for long-

term storage.[1][2]

Prevents vapor pressure

buildup and degradation.

The flash point of 53°C is a crucial piece of data. It classifies the compound as a Category 3

Flammable Liquid, meaning it does not require explosion-proof refrigerators for storage (unlike

more volatile solvents like diethyl ether), but it absolutely requires stringent control of ignition

sources in the work area. This includes hot plates, ovens, open flames, and equipment that can

generate static discharge.[9][11] The use of non-sparking tools and proper grounding/bonding

of containers during transfers are direct consequences of this property.[9][11]

Section 3: Toxicological Profile - The Criticality of
Interpreting Data Gaps
A review of safety data sheets (SDS) for 2-Methoxy-4-methylpyridine reveals a significant

and common challenge for professionals working with specialized reagents: a lack of

comprehensive toxicological data.[8] For many endpoints—such as acute oral or dermal toxicity
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(LD50), carcinogenicity, mutagenicity, and reproductive toxicity—the entry is often "no data

available."[8]

This absence of data is not an indication of safety. From a professional standpoint, data gaps

must be interpreted as potential for uncharacterized hazards. Therefore, this chemical must be

handled with the high degree of caution afforded to substances of unknown toxicity. The

primary, known toxicological effects are irritant-based, as established by the GHS classification.

All handling procedures should be designed around preventing contact and inhalation, not only

to mitigate the known irritation but also to protect against potential, unlisted systemic effects.

Section 4: A Self-Validating Framework for Safe
Handling: The Hierarchy of Controls
The most robust safety programs are built upon the "Hierarchy of Controls," a framework that

prioritizes the most effective and reliable control measures. The goal is to design a self-

validating system where safety is inherent to the process, rather than depending solely on

personal diligence.
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Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

Elimination & Substitution (Not Always Feasible)
In synthesis, eliminating or substituting a key intermediate is often not possible without

redesigning the entire route. For the purposes of this guide, we assume 2-Methoxy-4-
methylpyridine is a required reagent.

Engineering Controls (The Primary Barrier)
This is the most critical layer of protection for handling this liquid.

Chemical Fume Hood: All manipulations of 2-Methoxy-4-methylpyridine—including

weighing, transfers, and use in reactions—must be performed inside a properly functioning
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chemical fume hood.[12][13] This is non-negotiable. The hood contains vapors, protecting

the user from respiratory irritation and potential unknown systemic effects.

Ventilation: The laboratory itself must be well-ventilated to prevent the accumulation of

fugitive vapors.[8][9]

Safety Showers and Eyewash Stations: These must be readily accessible and tested

regularly.[9]

Administrative Controls (Defining Safe Work Practices)
Standard Operating Procedures (SOPs): A detailed, written SOP for the use of this chemical

must be developed and approved. This SOP should include all steps from transport and

storage to use and disposal.

Designated Areas: Clearly mark the areas (e.g., a specific fume hood) where 2-Methoxy-4-
methylpyridine is handled.

Training: All personnel must be trained on the specific hazards of this chemical and the

procedures outlined in the SOP before they are permitted to work with it.

Personal Protective Equipment (PPE) (The Last Line of
Defense)
PPE is essential, but it relies on proper selection, fit, and consistent use. It should never be the

primary means of protection.

Table 3: Recommended PPE for Handling 2-Methoxy-4-
methylpyridine
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Task
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Storage/Transpo

rt

Safety glasses

with side shields

Nitrile or

neoprene

gloves[14]

Lab coat

Not required if

container is

sealed

Weighing/Transf

ers

Chemical safety

goggles

Double-gloving

with nitrile gloves

is

recommended[1

4]

Chemical-

resistant apron

over lab coat

Not required

inside a certified

fume hood

Reaction

Setup/Workup

Chemical safety

goggles and face

shield

Nitrile gloves

(change

frequently,

immediately if

contact is

suspected)[14]

Flame-retardant

lab coat;

chemical-

resistant apron

Use of a

respirator with an

organic vapor

(Type ABEK)

cartridge should

be considered if

there is any

potential for fume

hood failure or

for large-scale

work.

Spill Cleanup

Chemical safety

goggles and face

shield

Heavy-duty nitrile

or butyl rubber

gloves

Chemical-

resistant suit or

coveralls

Air-purifying

respirator with

organic vapor

cartridge

Note on Gloves: No material offers indefinite protection. Always inspect gloves before use and

change them frequently (e.g., every 30-60 minutes) or immediately upon known or suspected

contact.[14]

Section 5: Experimental Workflow Protocols
The following protocols are designed to integrate the controls described above into routine

laboratory tasks.
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Protocol 1: Weighing and Preparing a Solution
Preparation: Don all required PPE (goggles, lab coat, gloves). Ensure the chemical fume

hood sash is at the proper working height and the airflow is verified.

Staging: Place an analytical balance, a beaker or flask, a secondary container, and any

necessary solvents inside the fume hood.

Tare: Place the receiving flask on the balance and tare it.

Transfer: Retrieve the sealed container of 2-Methoxy-4-methylpyridine. Inside the hood,

carefully unseal it. Use a pipette to transfer the required amount into the tared flask.

Causality: Performing the transfer in the hood contains any vapors released.

Seal and Weigh: Immediately re-seal the primary container. Note the weight of the liquid

transferred.

Dilution: Slowly add the desired solvent to the flask containing the 2-Methoxy-4-
methylpyridine.

Cleanup: Tightly cap the prepared solution. Wipe down the external surfaces of the

containers and the balance with a damp cloth before removing them from the hood. Dispose

of the cloth as hazardous waste.

Protocol 2: Small-Scale Spill Response (<100 mL)
Alert: Alert nearby personnel and restrict access to the area.

Ventilate: Ensure the fume hood is drawing air away from the spill. If the spill is outside the

hood, increase laboratory ventilation.

Control Ignition Sources: Immediately turn off any nearby hot plates, stir plates, or other

potential ignition sources.

Absorb: Cover the spill with an inert absorbent material, such as vermiculite, sand, or a

commercial chemical spill pillow.[9] Start from the outside and work inward to prevent

spreading.
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Collect: Once fully absorbed, use non-sparking tools (e.g., plastic scoop) to carefully collect

the material into a labeled, sealable hazardous waste container.[11]

Decontaminate: Wipe the spill area with a cloth dampened with soapy water, followed by a

clean water rinse.

Dispose: Dispose of all contaminated materials (absorbent, gloves, cloths) as hazardous

waste according to institutional guidelines.[8]
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Caption: A stepwise workflow for responding to a small chemical spill.
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Section 6: Emergency Response and First Aid
Immediate and correct action is critical in the event of an exposure. All personnel must be

familiar with these procedures and the location of safety equipment.

Table 4: First-Aid Measures for 2-Methoxy-4-
methylpyridine Exposure

Exposure Route First-Aid Protocol

Inhalation

1. Immediately move the victim to fresh air.[8]

[10] 2. If breathing is difficult, provide oxygen. If

not breathing, begin artificial respiration (do not

use mouth-to-mouth).[8][13] 3. Seek immediate

medical attention.

Skin Contact

1. Immediately remove all contaminated clothing

while flushing the affected area with copious

amounts of water for at least 15 minutes.[9][10]

[13] 2. Use soap and water for washing.[8][9] 3.

Seek medical attention if irritation develops or

persists.[9]

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[8][9][10] 2. Remove

contact lenses if present and easy to do so.[9] 3.

Seek immediate medical attention.

Ingestion

1. Do NOT induce vomiting.[8][10][12] 2. Rinse

the mouth thoroughly with water.[8][9][10] 3.

Never give anything by mouth to an

unconscious person.[8][10] 4. Seek immediate

medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.[8][9][10][12]
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Unsuitable Media: Avoid using a solid stream of water as it may scatter and spread the fire.

Specific Hazards: The liquid is flammable and its vapors can form explosive mixtures with air.

[11] Vapors may travel to a source of ignition and flash back.[11] Containers may explode

when heated.

Hazardous Combustion Products: Thermal decomposition can produce toxic gases,

including carbon monoxide, carbon dioxide, and nitrogen oxides (NOx).[9][10][12]

Protective Actions: Firefighters must wear full protective gear and a self-contained breathing

apparatus (SCBA).[8][9][10][12]

Conclusion
2-Methoxy-4-methylpyridine is a valuable chemical intermediate whose safe use is

predicated on a thorough respect for its known and potential hazards. Its profile as a flammable

liquid and a skin, eye, and respiratory irritant demands the consistent application of the

hierarchy of controls. All work must be conducted within engineering controls like fume hoods,

guided by detailed administrative protocols, and backed up by the diligent use of appropriate

personal protective equipment. The significant gaps in its toxicological data reinforce the

cardinal rule of chemical safety: treat all compounds with incomplete hazard profiles with a

heightened level of caution. By integrating these principles and protocols, researchers,

scientists, and drug development professionals can effectively mitigate the risks and harness

the synthetic utility of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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